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Compound of Interest

Compound Name: Magnesium fluoride, powder

Cat. No.: B1210625

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical formula, structure,
and properties of magnesium fluoride (MgF2) powder. The information is curated for
professionals in research, science, and drug development who require a thorough
understanding of this versatile inorganic compound.

Chemical Formula and Nomenclature

Magnesium fluoride is an inorganic salt with the chemical formula MgF2.[1][2] It is also known
by other names, including Sellaite and Irtran-1.[1][3] The compound consists of one
magnesium cation (Mg?*) and two fluoride anions (F~) joined by ionic bonds.[1]

Crystal Structure

Magnesium fluoride primarily crystallizes in a tetragonal rutile structure.[1][4][5] This structure is
characterized by octahedrally coordinated Mg?* cations and three-coordinate F~ anions.[1][4]
The unit cell of the tetragonal structure contains two formula units of MgF2.[6] A cubic crystal
structure for MgF2 also exists.[7]

The lattice parameters for the tetragonal structure are:
e a=4.660A[5]

e c=3.078 A[5]
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In this structure, the Mg?* ion is bonded to six F~ ions, forming MgFs octahedra.[4] These

octahedra share both corners and edges.[4] The bond lengths between magnesium and

fluorine are not all equal, with two shorter bonds (1.98 A) and four longer bonds (1.99 A).[4]

Each fluorine ion is bonded to three magnesium ions in a distorted trigonal planar geometry.[4]

Visualization of the Crystal Structure

The following diagram illustrates the unit cell of the tetragonal crystal structure of magnesium

fluoride.

Caption: Ball-and-stick model of the MgF=z unit cell.

Physicochemical Properties

Magnesium fluoride powder is a white to colorless crystalline solid.[1][2] A summary of its key

quantitative properties is presented in the table below.

Property Value Reference
Molar Mass 62.3018 g/mol [1]

Density 3.148 g/cm?3 [1]

Melting Point 1,263 °C (2,305 °F; 1,536 K) [1]

Boiling Point 2,260 °C (4,100 °F; 2,530 K) [1]
Solubility in Water 0.013 g/100 mL [1]
Solubility Product (Ksp) 5.16 x 1011 [1]
Refractive Index (n_D) 1.37397 [1]

Crystal System Tetragonal [1]14]
Space Group P42/mnm, No. 136 [4]

Magnesium fluoride is insoluble in water and alcohol, slightly soluble in dilute acids, and

soluble in nitric acid.[2][8] It is known for its transparency over a wide range of wavelengths,

from the vacuum ultraviolet (VUV) to the infrared (IR) regions.[1]
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Experimental Protocols: Synthesis of Magnhesium
Fluoride Powder

Several methods are employed for the synthesis of magnesium fluoride powder. The choice of
method often depends on the desired purity and particle size of the final product.

Wet Chemical Precipitation Method

This method involves the reaction of a soluble magnesium salt with a fluoride source in an

aqueous solution.

Workflow Diagram:

Start: Prepare Reactant S@

Mg Salt Solution (e.g., MgCl2)
+ Fluoride Source (e.g., HF, NH4F)

Precipitation Reaction in Aqueous Medium

Filtration and Washing of Precipitate

;

Drying of the MgF2 Powder

End: Obtain MgF2 Powder

Click to download full resolution via product page
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Caption: Workflow for wet chemical synthesis of MgF-.
Detailed Methodology:

o Reactant Preparation: Prepare aqueous solutions of a magnesium salt (e.g., magnesium
chloride or magnesium sulfate) and a fluoride source (e.g., hydrofluoric acid or ammonium
bifluoride).

» Precipitation: Add the fluoride solution to the magnesium salt solution under controlled
temperature and stirring to precipitate magnesium fluoride. The reaction for the use of
magnesium oxide and ammonium bifluoride is: MgO + (NH4)HF2 — MgF2z + NHs + H20.[1]

« Filtration and Washing: Filter the resulting precipitate to separate it from the solution. Wash
the collected solid with deionized water to remove any unreacted reagents and byproducts.

» Drying: Dry the washed magnesium fluoride powder in an oven at a specified temperature to
remove residual water.

Gas Phase Fluorination Method

This method involves the direct reaction of a magnesium-containing raw material with hydrogen
fluoride gas at elevated temperatures. This process can yield high-purity magnesium fluoride.

El

Logical Relationship Diagram:

Magnesium-Containing Raw Material
(e.g., MgO, MgCO0s)

S

High-Temperature Reactor

Hydrogen Fluoride (HF) Gas

as-Solid Reaction

High-Purity MgF2 Powder
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Caption: Gas phase fluorination process for MgF-.

Detailed Methodology:

Raw Material Preparation: Place the dried, powdered magnesium-containing raw material
(e.g., magnesium oxide) into a reactor.

Heating: Heat the reactor to the reaction temperature.

Fluorination: Introduce hydrogen fluoride gas into the reactor to react with the magnesium
raw material, forming magnesium fluoride.

Product Collection: After the reaction is complete, the resulting high-purity magnesium
fluoride powder is collected.

Applications in Research and Development

The unique properties of magnesium fluoride powder make it a valuable material in various

research and development applications, including:

Optical Coatings: Due to its low refractive index and broad transparency, it is widely used as
an anti-reflection coating on optical components.[10]

UV and IR Optics: Its transparency in the ultraviolet and infrared regions makes it suitable for
manufacturing lenses, windows, and prisms for these spectral ranges.[1][10]

Ceramics and Glass Manufacturing: It is used as a component in the production of
specialized ceramics and glasses.[8][10]

Catalysis: It can act as a catalyst in various chemical reactions.[10]

Drug Development: While not a direct therapeutic agent, its properties can be utilized in the
development of drug delivery systems or as a component in analytical instrumentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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